Cas no 2229181-74-0 (N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine)
N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine
- EN300-1778058
- 2229181-74-0
- N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine
-
- Inchi: 1S/C7H13N3O/c1-3-10-5-4-8-7(10)6-9(2)11/h4-5,11H,3,6H2,1-2H3
- InChI Key: KDCAYVXZPLAXHO-UHFFFAOYSA-N
- SMILES: ON(C)CC1=NC=CN1CC
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 41.3Ų
N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778058-0.05g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 0.05g |
$744.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-0.1g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 0.1g |
$779.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-0.25g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 0.25g |
$814.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-0.5g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 0.5g |
$849.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-1.0g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 1g |
$884.0 | 2023-06-02 | ||
| Enamine | EN300-1778058-2.5g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 2.5g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-5.0g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 5g |
$2566.0 | 2023-06-02 | ||
| Enamine | EN300-1778058-10.0g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 10g |
$3807.0 | 2023-06-02 | ||
| Enamine | EN300-1778058-1g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 1g |
$884.0 | 2023-09-20 | ||
| Enamine | EN300-1778058-5g |
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-N-methylhydroxylamine |
2229181-74-0 | 5g |
$2566.0 | 2023-09-20 |
N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine
Comprehensive Overview of N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine (CAS No. 2229181-74-0)
N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine (CAS No. 2229181-74-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name NEIMH, belongs to the class of imidazole derivatives, which are known for their versatility in medicinal chemistry and drug development. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and potential uses, making it a topic of interest in scientific communities.
The molecular structure of N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine features an imidazole ring substituted with an ethyl group at the 1-position and a hydroxylamine moiety at the 2-position. This configuration imparts unique reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The compound's CAS No. 2229181-74-0 serves as a critical identifier for researchers seeking precise information about its properties and applications. Its solubility, melting point, and other physicochemical characteristics are often studied to determine its suitability for various experimental protocols.
In the context of current scientific trends, NEIMH aligns with the growing demand for small-molecule modulators in drug discovery. The compound's ability to interact with biological targets, such as enzymes and receptors, has sparked interest in its potential as a therapeutic agent or a chemical probe. For instance, its imidazole core is reminiscent of histidine, a key amino acid in protein structures, which suggests possible applications in enzyme inhibition or signal transduction studies. Researchers are also investigating its role in catalysis and ligand design, particularly in the development of novel metal-organic frameworks (MOFs).
The synthesis of N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine typically involves multi-step organic reactions, including alkylation, condensation, and reduction processes. Optimizing these synthetic routes is a focus area for chemists aiming to improve yield and purity. Recent advancements in green chemistry have also prompted explorations into more sustainable synthesis methods, such as using microwave-assisted reactions or biocatalysts. These approaches not only reduce environmental impact but also enhance the scalability of production, addressing a key concern in industrial applications.
From an analytical perspective, characterizing CAS No. 2229181-74-0 involves techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are critical for reproducible research outcomes. Additionally, computational tools such as molecular docking and density functional theory (DFT) calculations are employed to predict its behavior in biological systems, further expanding its utility in rational drug design.
The versatility of NEIMH extends beyond pharmaceuticals. In materials science, its derivatives are being studied for their potential in conductive polymers and sensors, leveraging the imidazole ring's electron-rich nature. Furthermore, its compatibility with click chemistry reactions makes it a candidate for bioconjugation strategies, where it can be used to label biomolecules for imaging or diagnostic purposes. These interdisciplinary applications highlight its relevance in cutting-edge research.
As the scientific community continues to explore N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine, questions about its toxicity profile, metabolic stability, and bioavailability remain areas of active investigation. Addressing these concerns is essential for translating laboratory findings into practical applications. Collaborative efforts between academia and industry are expected to drive innovations, positioning CAS No. 2229181-74-0 as a compound of enduring significance in the years to come.
2229181-74-0 (N-(1-ethyl-1H-imidazol-2-yl)methyl-N-methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)